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Compound of Interest

Compound Name: (S)-Lisinopril-d5

Cat. No.: B586337 Get Quote

An In-depth Guide to the Procurement and Application of (S)-Lisinopril-d5 as an Internal

Standard in Bioanalytical Studies.

This technical guide provides comprehensive information on (S)-Lisinopril-d5, a deuterated

analog of the angiotensin-converting enzyme (ACE) inhibitor, lisinopril. Designed for

researchers, scientists, and drug development professionals, this document outlines supplier

details, purchasing information, and detailed experimental protocols for its use as an internal

standard in quantitative bioanalysis.

Supplier and Purchasing Information
(S)-Lisinopril-d5 is available from several reputable suppliers of research chemicals and

pharmaceutical standards. The selection of a supplier may depend on factors such as purity,

availability, cost, and the availability of comprehensive analytical documentation. Below is a

summary of key information for procuring (S)-Lisinopril-d5.
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Supplier/Distri
butor

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Additional
Information

Cayman

Chemical
1356905-39-9 C₂₁H₂₆D₅N₃O₅ 410.5

Purity: ≥99%

deuterated forms

(d₁-d₅). Intended

for use as an

internal standard

for the

quantification of

lisinopril by GC-

or LC-MS.[1]

Simson Pharma

Limited
1356905-39-9 C₂₁H₂₆D₅N₃O₅ 410.52

Accompanied by

a Certificate of

Analysis.

Pharmaffiliates 1356905-39-9 C₂₁H₂₆D₅N₃O₅ 410.52

Labeled

analogue of (S)-

Lisinopril.[2]

Veeprho 1356905-39-9 C₂₁H₂₆D₅N₃O₅ 410.53

Deuterium-

labeled analog of

Lisinopril for use

as an internal

standard.[3]

AA Blocks, Inc.

(via Sigma-

Aldrich)

1356905-39-9 C₂₁H₂₆D₅N₃O₅ 410.53 Purity: 99%.[4]

Santa Cruz

Biotechnology,

Inc.

1356905-39-9 C₂₁H₂₆D₅N₃O₅ 410.5

Clearsynth

Canada INC.
1356905-39-9 C₂₁H₂₆D₅N₃O₅ 410.5
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Physicochemical Properties
A summary of the key physicochemical properties of (S)-Lisinopril-d5 is provided below.

These properties are essential for method development and sample preparation.

Property Value Source

Formal Name
((S)-1-carboxy-3-(phenyl-

d5)propyl)-L-lysyl-L-proline
Cayman Chemical[1]

Synonyms

N2-[(S)-1-Carboxy-3-phenyl-

d5-propyl]-L-lysyl-L-proline,

MK-521-d5

Simson Pharma,

Pharmaffiliates[2]

CAS Number 1356905-39-9 Multiple Sources

Molecular Formula C₂₁H₂₆D₅N₃O₅ Multiple Sources

Molecular Weight ~410.5 g/mol Multiple Sources

Solubility Soluble in Methanol and Water Cayman Chemical[1]

Storage Temperature 2-8°C Refrigerator Pharmaffiliates[2]

Mechanism of Action of Lisinopril: The Renin-
Angiotensin System
(S)-Lisinopril-d5 is the deuterated form of lisinopril, a potent inhibitor of the Angiotensin-

Converting Enzyme (ACE). Understanding the mechanism of action of lisinopril is crucial for

researchers studying its pharmacokinetic and pharmacodynamic properties. Lisinopril exerts its

effects by disrupting the Renin-Angiotensin System (RAS), a critical regulator of blood pressure

and fluid balance.

The diagram below illustrates the Renin-Angiotensin System and the point of inhibition by

lisinopril.
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Caption: The Renin-Angiotensin System and the inhibitory action of Lisinopril.

Experimental Protocols
(S)-Lisinopril-d5 is primarily used as an internal standard in bioanalytical methods to ensure

the accuracy and precision of lisinopril quantification in biological matrices. Below are detailed

protocols for its application.

Quantification of Lisinopril in Human Plasma by LC-
MS/MS
This protocol is adapted from a validated method for the simultaneous determination of

lisinopril and hydrochlorothiazide in human plasma.

4.1.1. Materials and Reagents

(S)-Lisinopril-d5 (Internal Standard)

Lisinopril reference standard

Human plasma (with anticoagulant)

Methanol (HPLC grade)
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Acetonitrile (HPLC grade)

Ammonium formate

Formic acid

Water (deionized or HPLC grade)

Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)

4.1.2. Stock and Working Solutions

Lisinopril Stock Solution (1 mg/mL): Accurately weigh and dissolve lisinopril reference

standard in methanol.

(S)-Lisinopril-d5 Stock Solution (1 mg/mL): Accurately weigh and dissolve (S)-Lisinopril-d5
in methanol.

Working Solutions: Prepare serial dilutions of the lisinopril stock solution with a mixture of

methanol and water to create calibration standards and quality control (QC) samples.

Prepare a working solution of (S)-Lisinopril-d5 at an appropriate concentration.

4.1.3. Sample Preparation (Solid Phase Extraction)

Spiking: To 100 µL of human plasma, add a known amount of the (S)-Lisinopril-d5 working

solution. For calibration curve samples, add the corresponding lisinopril working solution.

SPE Cartridge Conditioning: Condition the SPE cartridges according to the manufacturer's

instructions (typically with methanol followed by water).

Loading: Load the plasma sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with a weak organic solvent to remove interferences.

Elution: Elute the analytes with an appropriate elution solvent (e.g., mobile phase).

Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen

and reconstitute in the mobile phase.
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4.1.4. LC-MS/MS Conditions

LC Column: A C18 reversed-phase column (e.g., Hypersil Gold C18, 50 mm x 3.0 mm, 5

µm).

Mobile Phase: A gradient or isocratic mixture of acetonitrile and an aqueous buffer (e.g., 5.0

mM ammonium formate, pH 4.5).

Flow Rate: As per column specifications (e.g., 0.5 mL/min).

Injection Volume: 5.0 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.

Ionization Mode: Negative or Positive, depending on the specific method.

MRM Transitions: Monitor the specific precursor-to-product ion transitions for both lisinopril

and (S)-Lisinopril-d5.

4.1.5. Data Analysis

Quantify the concentration of lisinopril in the plasma samples by calculating the peak area ratio

of lisinopril to (S)-Lisinopril-d5 and comparing it to the calibration curve.

Quantification of Lisinopril in Urine
While a detailed protocol was not found in the immediate search, the principles of using (S)-
Lisinopril-d5 as an internal standard for urine analysis are similar to that of plasma. Key

differences in the protocol would likely involve the sample preparation step. Urine samples may

require a dilution step and a different SPE or liquid-liquid extraction procedure to handle the

different matrix effects. The mean recovery of lisinopril from urine has been reported to be

around 74.08% using an HPLC method with fluorimetric detection.

Experimental Workflow and Data Visualization
The following diagram illustrates a typical workflow for a bioanalytical method using (S)-
Lisinopril-d5.
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Caption: A generalized workflow for the quantification of Lisinopril using (S)-Lisinopril-d5.
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This technical guide provides a foundational understanding of the procurement and application

of (S)-Lisinopril-d5 for research and development purposes. For specific applications, it is

recommended to consult the detailed product information from the chosen supplier and

relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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